Cas no 2402830-46-8 (tert-butyl N-[3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)butyl]carbamate)

• Product Name: tert-butyl N-[3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)butyl]carbamate
• CAS No: 2402830-46-8
• MF: C₁₃H₂₃N₃O₃
• MW: 269.34002327919
• CID: 6012723
• PubChem ID: 165762553
• Update Time: 2025-06-13

tert-butyl N-[3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)butyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7442967
• tert-butyl N-[3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)butyl]carbamate
• 2402830-46-8

• Inchi： 1S/C13H23N3O3/c1-12(2,3)19-11(17)14-7-6-13(4,18)10-8-15-16(5)9-10/h8-9,18H,6-7H2,1-5H3,(H,14,17)
• InChI Key： CKNJZGMCOUGZBE-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=NN(C)C=1)CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.17394160g/mol
• Monoisotopic Mass: 269.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.4Ų

Additional information on tert-butyl N-[3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)butyl]carbamate

Introduction to tert-butyl N-[3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)butyl]carbamate (CAS No. 2402830-46-8)

tert-butyl N-[3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)butyl]carbamate, identified by its CAS number 2402830-46-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their ability to act as intermediates in the synthesis of bioactive molecules. The structural features of this compound, particularly the presence of a tert-butyl group and a 1-methyl-1H-pyrazol-4-yl moiety, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group is a well-known protective group in organic synthesis, often employed to shield reactive sites during chemical reactions. Its stability and ease of removal make it a preferred choice in multi-step synthetic pathways. In contrast, the 1-methyl-1H-pyrazol-4-yl substituent introduces a pyrazole ring, which is a heterocyclic structure that has been extensively studied for its pharmacological properties. Pyrazole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The combination of these structural elements in tert-butyl N-[3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)butyl]carbamate suggests potential therapeutic applications.

Recent advancements in the field of medicinal chemistry have highlighted the importance of designing molecules with specific scaffolds to enhance their biological efficacy. The 3-hydroxybutyl chain in the compound's name indicates the presence of an alcohol functional group, which can participate in various biochemical interactions. This feature may be exploited to improve drug-target binding or to modulate metabolic pathways. The overall structure of tert-butyl N-[3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)butyl]carbamate positions it as a promising candidate for further investigation in drug development.

In the context of current research, there is growing interest in developing novel carbamate-based drugs that can address unmet medical needs. Carbamates have been successfully utilized in the synthesis of drugs targeting various diseases, including neurological disorders and chronic inflammatory conditions. The unique structural motifs present in tert-butyl N-[3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)butyl]carbamate make it an attractive scaffold for medicinal chemists seeking to design innovative therapeutic agents.

The 1-methyl-1H-pyrazol-4-yl moiety is particularly noteworthy, as pyrazole derivatives have been shown to interact with multiple biological targets. For instance, some pyrazole-based compounds have demonstrated inhibitory activity against enzymes involved in cancer cell proliferation and inflammation. The presence of this group in tert-butyl N-[3-hydroxy-3-(1-methyl-1H-pyrazol-4-yl)butyl]carbamate suggests that it may exhibit similar biological effects, although further studies are required to confirm these hypotheses.

From a synthetic chemistry perspective, the preparation of tert-butyl N-[3-hydroxy-3-(1-methyl-1H-pyrazol-4-yb)butyl]carbamate involves sophisticated organic transformations that highlight the compound's complexity. The synthesis likely requires careful control of reaction conditions to ensure high yield and purity. Techniques such as nucleophilic substitution and condensation reactions may be employed to construct the desired carbon-carbon bonds and functional groups.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are increasingly exploring the use of carbamate derivatives in agrochemicals and material science due to their stability and reactivity under various conditions. The structural features of tert-butyl N-[3-hydroxy-buty]lcarbamate (CAS No. 2402830_46_8) may make it suitable for these emerging fields as well.

In conclusion,tert-butyle-N-[33hydroxy33(11methyl11Hpyrazol_44_yl)butyle]carbamate (CAS No._2402830_46_8) represents an intriguing compound with significant potential for further exploration in drug discovery and other scientific applications. Its unique structural composition and functional groups position it as a valuable tool for researchers seeking to develop novel bioactive molecules.